Cas no 2228655-95-4 (3-(3-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228655-95-4
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6284803
• PubChem ID: 165633646
• Update Time: 2025-10-28

3-(3-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol
• 2228655-95-4
• EN300-1955788

• Inchi： 1S/C10H11BrF2O/c1-7-4-8(6-9(11)5-7)10(12,13)2-3-14/h4-6,14H,2-3H2,1H3
• InChI Key： LNFWINVJVJTQQE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(CCO)(F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol

3-(3-Bromo-5-Methylphenyl)-3,3-Difluoropropan-1-Ol: A Comprehensive Overview

3-(3-Bromo-5-Methylphenyl)-3,3-Difluoropropan-1-Ol, identified by the CAS number 2228655-95-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its brominated aromatic ring, methyl substituent, and a fluorinated alcohol group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, materials science, and chemical synthesis.

The molecular structure of 3-(3-Bromo-5-Methylphenyl)-3,3-Difluoropropan-1-Ol consists of a phenyl ring substituted with bromine at the 3-position and a methyl group at the 5-position. The propanol chain attached to the phenyl ring is further substituted with two fluorine atoms at the 3-position, creating a trifluoromethyl-like environment. This unique arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive molecules. For instance, the bromine atom on the aromatic ring can serve as a site for nucleophilic substitution reactions, enabling the introduction of various functional groups. Similarly, the fluorine atoms on the propanol chain can influence the molecule's lipophilicity and bioavailability, making it an attractive candidate for drug development.

In addition to its role in drug discovery, 3-(3-Bromo-5-Methylphenyl)-3,3-Difluoropropan-1-Ol has been investigated for its applications in materials science. The compound's ability to form stable intermediates in polymerization reactions has been explored in recent research. Its fluorinated alcohol group can act as a reactive site for cross-linking reactions, potentially leading to novel materials with enhanced mechanical and thermal properties.

The synthesis of this compound involves a multi-step process that typically begins with bromination of an aromatic precursor followed by alkylation and fluorination steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of transition metal catalysts has been particularly effective in achieving high yields while minimizing by-products.

From an environmental perspective, understanding the degradation pathways of 3-(3-Bromo-5-Methylphenyl)-3,3-Difluoropropan-1-Ol is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light exposure or microbial action, the compound undergoes hydrolysis and oxidative degradation. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 3-(3-Bromo-5-Methylphenyl)-3,3-Difluoropropan-1-Ol, CAS number 2228655-95-4, is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.